4-(3-Cyano-2-fluorophenyl)-2-fluorobenzoic acid, 95%

• IUPAC Name: 4-(3-cyano-2-fluorophenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C14H7F2NO2/c15-12-6-8(4-5-11(12)14(18)19)10-3-1-2-9(7-17)13(10)16/h1-6H,(H,18,19)
• InChI Key: RKYDCLJNQCFHDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C2=CC(=C(C=C2)C(=O)O)F)F)C#N
• Molecular Formula: C14H7F2NO2
• DSSTOX Substance ID: DTXSID20689836
• Molecular Weight: 259.21 g/mol
• CAS RN: 1261992-19-1

Description

4-(3-Cyano-2-fluorophenyl)-2-fluorobenzoic acid, 95% (4-CFCA-95) is a fluorinated organic compound which has been used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 242.18 g/mol and a melting point of 262-264°C. 4-CFCA-95 is a versatile compound that can be utilized in a variety of laboratory experiments, and it has been used in a number of scientific studies.

Scientific Research Applications

4-(3-Cyano-2-fluorophenyl)-2-fluorobenzoic acid, 95% has been used in a variety of scientific research applications, including in the fields of medicinal chemistry, materials science, and biochemistry. It has been used in the synthesis of a variety of compounds, such as fluorinated amines and fluorinated esters, which are important in the development of drugs and materials. It has also been used in the synthesis of fluorescent probes and in the study of enzyme kinetics.

Mechanism of Action

The mechanism of action of 4-(3-Cyano-2-fluorophenyl)-2-fluorobenzoic acid, 95% is not yet fully understood. However, it is known that it can act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes and matrix metalloproteinases. It has also been shown to inhibit the activity of certain transcription factors, such as NF-κB, which is involved in inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Cyano-2-fluorophenyl)-2-fluorobenzoic acid, 95% are still being investigated. However, it has been shown to have anti-inflammatory and antioxidant properties, and it has been suggested that it may have potential applications in the treatment of certain diseases. In addition, it has been shown to have an inhibitory effect on the growth of certain cancer cell lines, as well as on the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

4-(3-Cyano-2-fluorophenyl)-2-fluorobenzoic acid, 95% is a versatile compound that can be used in a variety of laboratory experiments. It is relatively stable, and it is easy to handle and store. However, it is important to note that 4-(3-Cyano-2-fluorophenyl)-2-fluorobenzoic acid, 95% is a strong acid, and it should be handled with care. In addition, it should be stored in a cool, dry place, and it should not be exposed to light or heat.

Future Directions

Given the versatility of 4-(3-Cyano-2-fluorophenyl)-2-fluorobenzoic acid, 95%, there are numerous potential future directions for research. These include further investigation into its mechanism of action, its potential applications in the treatment of various diseases, and its potential use as a fluorescent probe. In addition, further research could be done into its potential use as a catalyst in organic synthesis reactions, and into its potential use as an inhibitor of certain enzymes. Finally, further research could be done into its potential use in materials science and in the development of new drugs.

Synthesis Methods

4-(3-Cyano-2-fluorophenyl)-2-fluorobenzoic acid, 95% is synthesized by the reaction of 3-cyano-2-fluorophenol and 2-fluorobenzoic acid in aqueous ethanol. The reaction is carried out at room temperature and the yield is approximately 95%.